Cas no 201022-82-4 (N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide)

• Product Name: N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide
• CAS No: 201022-82-4
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6422514
• PubChem ID: 135472426
• Update Time: 2025-05-30

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide
• N'-(4-Hydroxy-3-methoxybenzylidene)-2-phenoxyacetohydrazide
• Acetic acid, 2-phenoxy-, 2-[(4-hydroxy-3-methoxyphenyl)methylene]hydrazide
• F1048-0006
• 201022-82-4
• N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-2-phenoxyacetamide
• AB00685458-01
• N'-[(E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]-2-PHENOXYACETOHYDRAZIDE
• NSC-217055
• N'-[(1E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]-2-PHENOXYACETOHYDRAZIDE
• NSC217055
• AT-057/06014043
• (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-phenoxyacetohydrazide
• N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-phenoxyacetohydrazide
• AKOS001611354
• 2-(PHENOXY)ACETIC (4-HYDROXY-3-METHOXYBENZYLIDENE)HYDRAZIDE

• Inchi： 1S/C16H16N2O4/c1-21-15-9-12(7-8-14(15)19)10-17-18-16(20)11-22-13-5-3-2-4-6-13/h2-10,19H,11H2,1H3,(H,18,20)
• InChI Key： HNDWHEJMMPURII-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(O)C(OC)=C1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Melting Point: 190-192 °C(Solv: ethanol (64-17-5); N,N-dimethylformamide (68-12-2))
• pka: 8.70±0.35(Predicted)

Additional information on N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide

Professional Introduction to N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide (CAS No. 201022-82-4)

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide, a compound with the CAS number 201022-82-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a 4-hydroxy-3-methoxyphenyl moiety and a 2-phenoxyacetohydrazide backbone, suggests a high degree of versatility in its chemical reactivity and biological activity.

The N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene part of the molecule is particularly noteworthy, as it incorporates an aldimine functional group that can participate in various coordination and hydrogen bonding interactions. These interactions are crucial for the compound's ability to interact with biological targets, such as enzymes and receptors, which are often involved in disease pathways. The 2-phenoxyacetohydrazide moiety further enhances the compound's potential by providing a site for further chemical modifications, allowing for the development of derivatives with tailored biological properties.

In recent years, there has been growing interest in compounds that exhibit both anti-inflammatory and antioxidant properties. The structural features of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide align well with this trend, as the hydroxyl and methoxy groups in the phenyl ring can contribute to its antioxidant activity through radical scavenging mechanisms. Additionally, the phenoxyacetohydrazide group has been shown to possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

Recent studies have highlighted the importance of natural product-inspired scaffolds in drug discovery. The structural motif of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide bears a strong resemblance to several bioactive natural products, which has prompted researchers to explore its potential as a lead compound for further development. By leveraging computational methods and high-throughput screening techniques, scientists have been able to identify novel derivatives with enhanced pharmacological profiles.

The synthesis of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Key synthetic steps involve condensation reactions between appropriate precursors, followed by purification techniques such as column chromatography. These synthetic strategies have been optimized to ensure scalability for both laboratory and industrial applications.

The pharmacological evaluation of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide has revealed promising results in preclinical studies. In particular, its ability to inhibit inflammatory cytokine production has been well-documented, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant properties have shown potential in protecting against oxidative stress-induced damage, which is relevant in conditions like neurodegenerative diseases.

The development of new drug candidates is often hampered by issues related to bioavailability and metabolic stability. However, the structural features of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide suggest that it may exhibit favorable pharmacokinetic properties. The presence of polar functional groups enhances solubility, while the aromatic rings contribute to metabolic stability. These attributes are critical for ensuring that the compound reaches its target site of action effectively and remains active within the body for an extended period.

In conclusion, N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-phenoxyacetohydrazide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in addressing various medical challenges.